Cas no 1302611-28-4 ([(3-bromophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate)

• Product Name: [(3-bromophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate
• CAS No: 1302611-28-4
• MF: C₁₇H₁₆BrNO₃
• MW: 362.217844009399
• CID: 5321804
• Update Time: 2025-10-24

[(3-bromophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• [2-(3-bromoanilino)-2-oxoethyl] 2-(4-methylphenyl)acetate
• 2-[(3-bromophenyl)amino]-2-oxoethyl (4-methylphenyl)acetate
• [(3-BROMOPHENYL)CARBAMOYL]METHYL 2-(4-METHYLPHENYL)ACETATE
• STL352777
• 2-((3-bromophenyl)amino)-2-oxoethyl 2-(p-tolyl)acetate
• [(3-bromophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate

• Inchi： 1S/C17H16BrNO3/c1-12-5-7-13(8-6-12)9-17(21)22-11-16(20)19-15-4-2-3-14(18)10-15/h2-8,10H,9,11H2,1H3,(H,19,20)
• InChI Key： ONEJXAOTBKSYEO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC(COC(CC1C=CC(C)=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 380
• XLogP3: 3.7
• Topological Polar Surface Area: 55.4

Additional information on [(3-bromophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate

Introduction to [(3-bromophenyl)carbamoyl)methyl 2-(4-methylphenyl)acetate] and Its Significance in Modern Chemical Research

Compound with the CAS number 1302611-28-4 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The product name, [(3-bromophenyl)carbamoyl)methyl 2-(4-methylphenyl)acetate], provides a detailed insight into its structural composition, which includes key functional groups that make it a valuable candidate for various synthetic applications. This compound, characterized by its brominated phenyl ring and carbamoyl moiety, has been extensively studied for its potential in drug discovery and molecular interactions.

The structural features of this compound are particularly noteworthy. The presence of a 3-bromophenyl group suggests its utility in cross-coupling reactions, which are fundamental in constructing complex organic molecules. Additionally, the carbamoyl group and the ester functionality at the other end of the molecule contribute to its versatility in medicinal chemistry. These features allow researchers to modify and adapt the compound for various biological assays, including enzyme inhibition studies and receptor binding experiments.

In recent years, there has been a surge in research focused on developing novel pharmacophores that can interact with biological targets with high specificity and affinity. The [(3-bromophenyl)carbamoyl)methyl 2-(4-methylphenyl)acetate] molecule fits well within this context. Its unique structural framework has been explored in several studies aimed at identifying new therapeutic agents. For instance, researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The bromine atom on the phenyl ring is particularly interesting from a synthetic chemistry perspective. It serves as an excellent handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely used to construct biaryl systems, which are common motifs in many biologically active compounds. The ability to introduce diverse aryl groups at specific positions on the molecule allows for fine-tuning of its biological properties.

Moreover, the ester group in the molecule can be hydrolyzed to form a carboxylic acid or converted into other functional groups through various chemical transformations. This flexibility makes it a valuable building block for designing molecules with tailored properties. For example, researchers have utilized this compound to develop novel protease inhibitors by incorporating additional substituents that enhance binding affinity to target enzymes.

The significance of this compound is further underscored by its application in studying molecular interactions at the atomic level. Computational chemistry methods, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to understand how this molecule interacts with biological targets. These studies have provided valuable insights into the binding mechanisms and have helped in designing more effective drugs.

In conclusion, the compound with CAS number 1302611-28-4, specifically identified as [(3-bromophenyl)carbamoyl)methyl 2-(4-methylphenyl)acetate], represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an indispensable tool for drug discovery and molecular studies. As research continues to evolve, this compound is likely to play an even greater role in developing innovative therapeutic strategies.